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Compound of Interest

Compound Name: N-Chloroacetamide

Cat. No.: B3344158 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for researchers,

scientists, and drug development professionals handling N-Chloroacetamide. The following

procedures are designed to ensure safe handling, use, and disposal of this chemical in a

laboratory setting.

Immediate Safety Considerations
N-Chloroacetamide is a hazardous substance that requires careful handling. It is toxic if

swallowed, may cause an allergic skin reaction, and is suspected of damaging fertility or the

unborn child.[1][2][3] In case of fire, it can decompose to produce toxic fumes, including

nitrogen oxides and chlorine.[4][5] All personnel must be thoroughly trained on the risks and

proper handling procedures before working with this compound.
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Parameter Value Reference

UN Number 2811 [1][6]

UN Proper Shipping Name
TOXIC SOLID, ORGANIC,

N.O.S. (chloroacetamide)
[1][6]

Transport Hazard Class 6.1 (Toxic substances) [1][6]

Packing Group
III (Substance presenting low

danger)
[6]

GHS Hazard Statements

H301: Toxic if swallowedH317:

May cause an allergic skin

reactionH361: Suspected of

damaging fertility or the unborn

childH402: Harmful to aquatic

life

[1][6]

GHS Disposal Precautionary

Statement

P501: Dispose of

contents/container to an

approved waste disposal plant

[1][6][7]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling N-Chloroacetamide to minimize

exposure risk.

Eye and Face Protection: Wear tightly fitting safety goggles or glasses with side-shields

conforming to EN 166 (EU) or NIOSH (US) standards.[8] If there is a risk of splashing or

significant dust generation, a face shield should be used in combination with goggles.[5]

Skin Protection:

Gloves: Chemical-resistant gloves must be worn.[1][8] Always inspect gloves prior to use

and use proper glove removal technique to avoid skin contact.[1] Dispose of contaminated

gloves after use in accordance with laboratory and local regulations.[1]
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Protective Clothing: Wear a lab coat or long-sleeved clothing.[7] For tasks with a higher

risk of exposure, fire/flame resistant and impervious clothing is recommended.[8]

Contaminated work clothing should not be allowed out of the workplace.[1][4]

Respiratory Protection: All handling of N-Chloroacetamide solid should be performed in a

well-ventilated area, preferably within a chemical fume hood to avoid the formation and

inhalation of dust.[1][6] If a fume hood is not available or if exposure limits are exceeded, use

a NIOSH/MSHA or European Standard EN 136 approved respirator with a particulate filter.[7]

[9]

Operational Plan: Step-by-Step Handling Protocol
Preparation:

Before handling, ensure all safety precautions have been read and understood.[10]

Work in a designated, well-ventilated area, such as a chemical fume hood.[1][6]

Ensure that an emergency eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents before starting the procedure.

Handling the Compound:

Avoid contact with skin, eyes, and clothing.[7][8]

Avoid the formation of dust and aerosols.[4][8] If appropriate, moisten the substance first

to prevent dusting.[4][5]

Use non-sparking tools to prevent ignition from electrostatic discharge.[4][8]

Do not eat, drink, or smoke in the work area.[1][3][4]

Post-Handling:

Wash hands and face thoroughly after handling the substance.[1]

Immediately change any contaminated clothing.[1]
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Store N-Chloroacetamide in a tightly closed container in a dry, cool, and well-ventilated

place.[1][7][8] It should be stored locked up or in an area accessible only to qualified or

authorized personnel.[1][4]

Disposal Plan
All waste containing N-Chloroacetamide must be treated as hazardous waste.

Waste Identification and Segregation:

Treat all N-Chloroacetamide waste, including empty containers, contaminated PPE, and

spill cleanup materials, as hazardous waste.[6]

Do not mix this waste with other waste streams. Keep it in its original container or a clearly

labeled, compatible, and sealed waste container.[6]

Spill Cleanup:

In case of a spill, evacuate the area.[8]

Wear appropriate PPE, including respiratory protection.[11]

Sweep up the spilled substance into a covered, sealable container.[4][5] Moisten the

material first to prevent dusting if it is safe to do so.[4][5]

Clean the spill area with soap and water, and collect the cleaning materials as hazardous

waste.[6]

Container Management:

Handle empty containers as if they still contain the product.[1][6] Do not rinse them into

drains.[6]

Seal the empty, unrinsed container and dispose of it as hazardous waste.[6]

Final Disposal:
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All waste must be disposed of through a licensed hazardous waste disposal company.[6]

This may involve incineration in a chemical incinerator with an afterburner and scrubber.[6]

[9]

Do not allow the chemical to enter drains or the environment.[1][4][8]

Emergency Procedures
In Case of Exposure:

Inhalation: Move the person to fresh air.[8] If breathing is difficult, give oxygen.[8] If not

breathing, give artificial respiration, but do not use mouth-to-mouth resuscitation if the victim

ingested or inhaled the chemical.[8] Seek immediate medical attention.[8][9]

Skin Contact: Immediately take off all contaminated clothing.[1] Wash the affected area with

plenty of soap and water.[1][8] If skin irritation or a rash occurs, get medical help.[4][8]

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes,

removing contact lenses if present and easy to do.[8] Continue rinsing and consult a doctor.

[8]

Ingestion: Rinse the mouth with water.[8] Do not induce vomiting.[8] Never give anything by

mouth to an unconscious person.[8] Call a doctor or Poison Control Center immediately.[8]
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Storage 4. Disposal Phase

Start: Review Safety Protocols

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in Chemical Fume Hood

Verify Eyewash/Shower Access

Handle N-Chloroacetamide

Proceed to Handling

Avoid Skin/Eye Contact
and Dust Formation No Eating, Drinking, or Smoking

Wash Hands Thoroughly

After Use

Segregate as Hazardous Waste

Generate Waste

Clean Work Area

Store in a Sealed Container
in a Cool, Dry, Ventilated Area

Dispose via Licensed
Hazardous Waste Contractor

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of N-Chloroacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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